N-[2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-yl]-1,3-benzodioxole-5-carboxamide

Specification

• Molecular Formula: C24H17NO6
• Molecular Weight: 415.4 g/mol
• IUPAC Name: N-[2-(2-methoxyphenyl)-4-oxochromen-6-yl]-1,3-benzodioxole-5-carboxamide
• Standard InChI: InChI=1S/C24H17NO6/c1-28-19-5-3-2-4-16(19)22-12-18(26)17-11-15(7-9-20(17)31-22)25-24(27)14-6-8-21-23(10-14)30-13-29-21/h2-12H,13H2,1H3,(H,25,27)
• Standard InChI Key: VTTBTUAUSCMMRH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=CC(=O)C3=C(O2)C=CC(=C3)NC(=O)C4=CC5=C(C=C4)OCO5

Introduction

N-[2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-yl]-1,3-benzodioxole-5-carboxamide is a synthetic organic compound belonging to the class of chromenone derivatives. Chromenones are known for their diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. This compound specifically combines features of both chromenone and benzodioxole structures, enhancing its potential for therapeutic applications.

Synthesis and Chemical Reactions

The synthesis of N-[2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-yl]-1,3-benzodioxole-5-carboxamide typically involves several key steps, which can be optimized for industrial production using continuous flow reactors and automated systems. This compound can undergo various chemical reactions due to its reactive functional groups. Common reagents used in these reactions include potassium permanganate for oxidation processes and various electrophiles for substitution reactions.

Biological Activities and Potential Applications

Chromenone derivatives, including this compound, are notable for their potential biological activities. While specific data on N-[2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-yl]-1,3-benzodioxole-5-carboxamide is limited, chromenones generally exhibit anti-inflammatory, antioxidant, and anticancer properties. These activities suggest potential applications in pharmacological research, particularly in the development of therapeutic agents.

Research Findings and Future Directions

Given the lack of detailed research findings specifically on N-[2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-yl]-1,3-benzodioxole-5-carboxamide, future studies should focus on exploring its biological activities and potential therapeutic applications. This could involve in vitro and in vivo experiments to assess its efficacy and safety profile.

Potential Application	Mechanism of Action	Future Research Directions
Anticancer Therapy	Inhibition of cancer cell proliferation	In vitro and in vivo efficacy studies
Anti-inflammatory Therapy	Inhibition of pro-inflammatory pathways	Investigation of NF-kB and MAPK pathways
Antioxidant Therapy	Scavenging free radicals	Evaluation of antioxidant capacity in oxidative stress models